Cas no 3037-56-7 (3,5-dibromo-4-hydroxybenzamide)

• Product Name: 3,5-dibromo-4-hydroxybenzamide
• CAS No: 3037-56-7
• MF: C₇H₅Br₂NO₂
• MW: 294.928100347519
• CID: 1443071
• PubChem ID: 3014162
• Update Time: 2025-06-20

3,5-dibromo-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-4-hydroxybenzamide
• Q27109261
• SR-01000005852-1
• F0392-0093
• SCHEMBL4351080
• 3037-56-7
• SCHEMBL10963948
• 3,5-di-bromo-4-hydroxybenzamide
• DTXSID60184451
• c0508
• HMS1416I02
• Benzamide, 3,5-dibromo-4-hydroxy-
• IFLab1_001586
• SR-01000005852
• AKOS024576221
• NS00067165
• Oprea1_872952
• CHEBI:19896

• Inchi： 1S/C7H5Br2NO2/c8-4-1-3(7(10)12)2-5(9)6(4)11/h1-2,11H,(H2,10,12)
• InChI Key： GJLXTZOZEHWWTD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(N)=O)C=1)Br)O

Computed Properties

• Exact Mass: 292.86865
• Monoisotopic Mass: 292.869
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 2.122
• Boiling Point: 276.6°Cat760mmHg
• Flash Point: 276.6°Cat760mmHg
• Refractive Index: 1.679
• PSA: 63.32

Additional information on 3,5-dibromo-4-hydroxybenzamide

Professional Introduction to 3,5-dibromo-4-hydroxybenzamide (CAS No. 3037-56-7)

3,5-dibromo-4-hydroxybenzamide is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 3037-56-7, possesses unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of 3,5-dibromo-4-hydroxybenzamide consists of a benzene ring substituted with two bromine atoms at the 3rd and 5th positions, and a hydroxyl group at the 4th position, further functionalized with an amide group. This particular arrangement of functional groups contributes to its distinct reactivity and potential biological activity. The presence of bromine atoms enhances its electronic properties, making it a useful intermediate in synthetic chemistry, while the hydroxyl and amide groups provide opportunities for further derivatization and interaction with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The brominated derivatives of benzamides have been studied extensively due to their ability to modulate various biological pathways. For instance, research has indicated that compounds with a similar structural motif may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific substitution pattern in 3,5-dibromo-4-hydroxybenzamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of 3,5-dibromo-4-hydroxybenzamide is its versatility as a building block in medicinal chemistry. The amide group can be readily modified through various chemical reactions, such as hydrolysis, amidation, or coupling with other pharmacophores, allowing for the creation of novel analogs with tailored biological activities. This flexibility has led to several studies where 3,5-dibromo-4-hydroxybenzamide has been used as a precursor in the synthesis of more complex molecules designed to interact with specific targets in biological systems.

The synthesis of 3,5-dibromo-4-hydroxybenzamide typically involves multi-step organic transformations starting from commercially available aromatic precursors. The process often begins with the bromination of a halogenated benzene derivative followed by selective hydroxyllation and subsequent formation of the amide bond. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to improve yield and purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that facilitate such transformations.

The biological activity of 3,5-dibromo-4-hydroxybenzamide has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. Preliminary findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating these enzymatic pathways. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role in cancer chemoprevention and treatment.

In the realm of drug discovery, computational modeling and high-throughput screening have been utilized to identify promising candidates like 3,5-dibromo-4-hydroxybenzamide. These approaches leverage computational tools to predict binding affinities and interactions between the compound and biological targets. Such studies have provided valuable insights into how modifications to the structure can enhance potency and selectivity. The integration of experimental data with computational predictions has accelerated the discovery process and led to more efficient development pipelines.

The environmental impact and safety profile of 3,5-dibromo-4-hydroxybenzamide are also important considerations in its application. While halogenated compounds can pose environmental challenges due to their persistence, proper handling and disposal protocols can mitigate these risks. Regulatory agencies often require comprehensive toxicological assessments before such compounds can be used in pharmaceuticals or industrial processes. Ensuring that these measures are followed is crucial for responsible innovation in chemical research.

Future directions for research on 3,5-dibromo-4-hydroxybenzamide include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying different parts of its molecular structure, researchers can uncover new mechanisms of action and optimize its therapeutic potential. Furthermore, investigating its interactions with complex biological systems using cutting-edge techniques such as CRISPR-Cas9 gene editing could provide deeper insights into its pharmacological effects.

In conclusion, 3,5-dibromo-4-hydroxybenzamide (CAS No. 3037-56-7) represents a significant compound in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. Its potential as a therapeutic agent and biochemical tool continues to drive innovation in drug discovery research. As our understanding of biological systems evolves alongside advancements in synthetic chemistry, compounds like this will remain at the forefront of scientific exploration.